3-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-
Overview
Description
“3-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-”, also known as 1-Butyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, is a chemical compound with the CAS Number: 39108-47-9 . It has a molecular weight of 206.24 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI Code: 1S/C11H14N2O2/c1-3-4-5-13-10(14)6-8(2)9(7-12)11(13)15/h3-6H2,1-2H3 . This indicates that it is a complex organic compound with multiple functional groups.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The storage temperature is normal .Scientific Research Applications
Anticancer Agent Development
N-Butyl-3-cyano-6-hydroxy-4-methyl-2-pyridone: has been identified as a potential scaffold in the development of anticancer agents. Its structure allows for hydrogen bond formation, which is crucial in the design of drugs that can selectively bind to cancer cell receptors .
Antibacterial and Antifungal Applications
The compound’s ability to act as a hydrogen bond donor and acceptor makes it valuable in creating new antibacterial and antifungal treatments. This is particularly important in the fight against drug-resistant strains of bacteria and fungi .
Anti-inflammatory Drugs
Due to its chemical structure, N-Butyl-3-cyano-6-hydroxy-4-methyl-2-pyridone can be used to synthesize drugs with anti-inflammatory properties. This application is significant in treating chronic inflammatory diseases .
α-Glucosidase Inhibitors
This compound is a key precursor in synthesizing α-glucosidase inhibitors, which are used to manage diabetes by controlling blood sugar levels after meals .
Cardiotonic Agents
Research suggests that derivatives of N-Butyl-3-cyano-6-hydroxy-4-methyl-2-pyridone could be used to develop cardiotonic agents, which increase the contractility of the heart muscles .
Neuroprotective Therapeutics
The compound’s structural features may be harnessed to create neuroprotective therapeutics, potentially aiding in the treatment of neurodegenerative diseases .
Molecular Docking Studies
N-Butyl-3-cyano-6-hydroxy-4-methyl-2-pyridone: can be used in molecular docking studies to predict how a compound—such as a drug—will interact with a biological target, which is essential in drug design .
Synthesis of Macrocycles
The compound serves as a building block in the synthesis of macrocycles, which are large, ring-shaped molecules that have applications ranging from drug delivery systems to chemical sensors .
Safety and Hazards
properties
IUPAC Name |
1-butyl-2-hydroxy-4-methyl-6-oxopyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2/c1-3-4-5-13-10(14)6-8(2)9(7-12)11(13)15/h6,15H,3-5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSCJSXHNBIXPBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)C=C(C(=C1O)C#N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5068158 |
Source
|
| Record name | 3-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5068158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo- | |
CAS RN |
39108-47-9 |
Source
|
| Record name | 3-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039108479 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 3-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5068158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-butyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxonicotinonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.343 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-Butyl-2-hydroxy-4-methyl-5-cyano-6-pyridinone | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YX55959N4J | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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